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Compound of Interest

Compound Name: Celecoxib carboxylic acid

Cat. No.: B018387 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for the handling of

Celecoxib carboxylic acid, a metabolite of the selective COX-2 inhibitor, Celecoxib.[1][2]

Adherence to these protocols is critical for minimizing exposure risk and ensuring a secure

laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Celecoxib carboxylic acid is classified as harmful if swallowed.[3] While specific hazard data

for the carboxylic acid metabolite is limited, the safety profile of the parent compound,

Celecoxib, indicates potential for organ damage through prolonged or repeated exposure and it

is suspected of damaging fertility or the unborn child.[4][5][6] Therefore, a comprehensive

approach to personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment for Handling Celecoxib Carboxylic
Acid
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Exposure Route Required PPE
Specifications & Best

Practices

Dermal (Skin) Contact Chemical-resistant gloves

Nitrile or Viton™ gloves are

recommended. Double-gloving

is advised for handling potent

compounds. Regularly inspect

gloves for tears or punctures

and change them frequently.[7]

Protective clothing

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

should be worn to prevent skin

contact.[7][8]

Inhalation Respiratory Protection

For operations that may

generate dust, a NIOSH/MSHA

or European Standard EN 149

approved respirator is

essential. All handling of

powdered Celecoxib carboxylic

acid should be conducted

within a certified chemical

fume hood.[7][9]

Eye Contact Eye Protection

Chemical safety goggles or

safety glasses with side

shields are mandatory to

protect against splashes and

airborne particles.[7][9]

Operational and Disposal Plans: A Step-by-Step
Protocol
A systematic workflow is crucial for minimizing risk when handling Celecoxib carboxylic acid.

The following protocol outlines the necessary steps from preparation to disposal.
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1. Preparation:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for Celecoxib
carboxylic acid.[7]

Fume Hood Verification: Ensure the chemical fume hood is certified and functioning correctly.

[7]

Gather PPE: Confirm the availability of all required personal protective equipment as

specified in Table 1.[7]

2. Donning PPE:

Put on the protective gown, ensuring complete coverage.

Don the appropriate respiratory protection.

Wear safety goggles or glasses.

Put on the inner and then the outer pair of chemical-resistant gloves.[7]

3. Handling Celecoxib Carboxylic Acid:

Conduct all manipulations of the compound within the certified chemical fume hood to

minimize inhalation exposure.[4][7]

When weighing or transferring the solid compound, do so carefully to avoid the generation of

dust.[8][9]

Use dedicated laboratory equipment (spatulas, glassware, etc.) for handling the compound

to prevent cross-contamination.[7]

4. Decontamination:

Following the procedure, decontaminate all work surfaces and equipment using an

appropriate cleaning agent.[7]

5. Waste Disposal:
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Dispose of all contaminated PPE, disposable labware, and excess chemical waste in a

clearly labeled hazardous waste container in accordance with local, regional, and national

regulations.[7][10] Do not allow the product to enter drains.[9]

6. Post-Handling:

Doff PPE in the reverse order of donning, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.[9][10]

Emergency Procedures: Chemical Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.
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Caption: Workflow for handling a chemical spill of Celecoxib carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b018387?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/celecoxib-carboxylic-acid.html
https://www.caymanchem.com/product/34062/celecoxib-carboxylic-acid
https://cdn.caymanchem.com/cdn/msds/34062m.pdf
https://sds.edqm.eu/pdf/SDS/EDQM_201600175_1.0_SDS_EN.pdf?ref=1695748978
https://www.lgcstandards.com/medias/sys_master/root/hee/h20/10984561246238/SDS_LGCFOR0344.03_ST-WB-MSDS-3591064-1-1-1/SDS-LGCFOR0344.03-ST-WB-MSDS-3591064-1-1-1.PDF
https://www.tcichemicals.com/BE/en/sds/C2816_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Celecoxib_d4.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Desmethyl_Celecoxib.pdf
https://datasheets.scbt.com/sc-217869.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/Cat-1230_GB.pdf
https://www.benchchem.com/product/b018387#personal-protective-equipment-for-handling-celecoxib-carboxylic-acid
https://www.benchchem.com/product/b018387#personal-protective-equipment-for-handling-celecoxib-carboxylic-acid
https://www.benchchem.com/product/b018387#personal-protective-equipment-for-handling-celecoxib-carboxylic-acid
https://www.benchchem.com/product/b018387#personal-protective-equipment-for-handling-celecoxib-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018387?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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